Cas no 2171290-33-6 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.2octan-1-ylformamido}propanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.2octan-1-ylformamido}propanoic acid
• CAS No: 2171290-33-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6206618
• PubChem ID: 165579668
• Update Time: 2025-10-29

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.2octan-1-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.2octan-1-ylformamido}propanoic acid
• EN300-1525394
• 2171290-33-6
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[2.2.2]octan-1-yl]formamido}propanoic acid

• Inchi： 1S/C27H30N2O5/c1-17(23(30)31)28-24(32)26-10-13-27(14-11-26,15-12-26)29-25(33)34-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,26?,27?/m0/s1
• InChI Key： MZMDTPVBERZQPL-LIOIGVJHSA-N
• SMILES： O=C(C12CCC(CC1)(CC2)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.2octan-1-ylformamido}propanoic acid

Introduction to (S)-configured Propanoic Acid Derivative with Bicyclo[2.2.2]octane Core

The compound with CAS No 2171290-33-6, named as (S)-configured propanoic acid derivative, is a complex organic molecule that has garnered significant attention in the field of chemical synthesis and drug development. This compound, specifically (S)-configured propanoic acid derivative with bicyclo[2.2.2]octane core, is characterized by its unique bicyclic structure and functional groups that make it a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the potential of this compound in the development of targeted drug delivery systems due to its ability to interact with specific biological targets without causing significant side effects. The bicyclo[2.2.2]octane core provides structural rigidity, which enhances the molecule's stability and bioavailability, making it an ideal scaffold for drug design.

The (S)-configured propanoic acid moiety plays a crucial role in determining the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Researchers have found that the stereochemistry at the chiral center significantly influences the molecule's interaction with biological systems, thereby affecting its therapeutic efficacy.

One of the most notable advancements in this area involves the use of this compound as a building block for constructing peptide-based therapeutics. The presence of an Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group allows for precise control over peptide synthesis, enabling the creation of complex biomolecules with high fidelity.

Moreover, this compound has been explored in the context of biomedical imaging applications due to its ability to serve as a carrier for diagnostic agents. The rigid bicyclic structure facilitates efficient loading and release of imaging contrast agents, enhancing diagnostic accuracy.

In terms of synthesis, researchers have developed innovative methods to construct this compound with high efficiency and purity. These methods often involve multi-step reactions that require meticulous control over reaction conditions to ensure the desired stereochemistry and functionality are achieved.

Looking ahead, ongoing research is focused on optimizing the synthetic pathways for this compound to reduce costs and improve scalability for industrial applications. Additionally, efforts are being made to evaluate its safety profile through preclinical studies to pave the way for clinical trials.

In conclusion, the compound with CAS No 2171290-33-6 represents a significant advancement in organic synthesis and holds immense potential for various applications in medicine and biotechnology.